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Compound of Interest

Compound Name: Dimethyl Octafluoroadipate

CAS No.: 3107-98-0

Cat. No.: B1333788

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Dimethyl Octafluoroadipate, a

fluorinated organic compound with significant potential in materials science and as a synthetic

building block. This document details its molecular structure, physicochemical properties, and

key applications, with a focus on its role in the synthesis of fluorinated polymers. Detailed

experimental protocols and characterization data are provided to support researchers in their

practical applications of this compound.

Chemical Identity and Molecular Structure
Dimethyl Octafluoroadipate is the dimethyl ester of octafluoroadipic acid. Its structure is

characterized by a central perfluorinated four-carbon chain flanked by two methyl ester groups.

The key identifiers for this compound are summarized in the table below.
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Identifier Value

IUPAC Name dimethyl 2,2,3,3,4,4,5,5-octafluorohexanedioate

Synonyms
Dimethyl perfluoroadipate, Octafluoroadipic acid

dimethyl ester

CAS Number 3107-98-0

Molecular Formula C₈H₆F₈O₄

Molecular Weight 318.12 g/mol

The presence of the eight fluorine atoms imparts unique properties to the molecule, including

high thermal stability and distinct reactivity compared to its non-fluorinated analog, dimethyl

adipate.

Physicochemical and Spectroscopic Data
The physicochemical properties of Dimethyl Octafluoroadipate are presented in the table

below, offering a clear comparison of its key characteristics.

Property Value

Appearance Colorless liquid

Boiling Point 120-123 °C at 15 mmHg

Density 1.55 g/cm³

Refractive Index 1.3475

Spectroscopic Analysis
Mass Spectrometry: The mass spectrum of Dimethyl Octafluoroadipate provides confirmation

of its molecular weight and insights into its fragmentation pattern. The molecular ion peak

([M]⁺) is observed at m/z 318, corresponding to its molecular weight of 318.12 g/mol .[1]

Common fragmentation patterns involve the loss of a methoxy group (-OCH₃), resulting in a

fragment at m/z 287, and cleavage of the perfluorinated carbon chain.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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